![molecular formula C11H12N2O3S B2991378 Ethyl 2-[(cyanoacetyl)amino]-5-methylthiophene-3-carboxylate CAS No. 590376-44-6](/img/structure/B2991378.png)
Ethyl 2-[(cyanoacetyl)amino]-5-methylthiophene-3-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of cyanoacetamides, which includes Ethyl 2-[(cyanoacetyl)amino]-5-methylthiophene-3-carboxylate, can be carried out in several ways . The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives . For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds .Molecular Structure Analysis
The molecular formula of this compound is C11H12N2O3S . It has a molecular weight of 252.29 .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .Scientific Research Applications
Synthesis and Characterization
Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a related compound, was synthesized through a reaction involving acetylacetone, ethyl cyanoacetate, sulfur, and triethylamine. Its structure was characterized, and its novel fluorescence property was investigated, highlighting its potential for applications in fluorescence-based technologies (Guo Pusheng, 2009).
Antimicrobial Evaluation
Another study focused on the synthetic utility of bifunctional thiophene derivatives, including the synthesis of related compounds through the Gewald reaction. These compounds showed promising antimicrobial activities, suggesting their potential in developing new antimicrobial agents (A. Abu‐Hashem, K. Abu-Zied, M. El-Shehry, 2011).
Biological Activity
A series of new Thieno[2,3-d]Pyrimidines was synthesized from a reaction involving butyraldehyde, ethyl cyanoacetate, sulfur, and triethylamine. Preliminary bioassays indicated that some compounds possess excellent inhibitory activities against certain plants, suggesting their potential as herbicidal agents (Tao Wang, C. Zheng, S. Liu, H. Chen, 2010).
Accelerated Synthesis Under Specific Conditions
The Gewald reaction's acceleration under ultrasonic aqueous conditions for synthesizing 2-aminothiophene derivatives, including related compounds, was demonstrated. This efficient method allows for rapid synthesis, highlighting the compound's versatility in chemical synthesis (M. M. Mojtahedi, M. S. Abaee, Peyman Mahmoodi, M. Adib, 2010).
Dyeing Polyester Fibers
Compounds derived from Ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate were synthesized and applied as novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes provided vibrant colors with very good fastness properties, showcasing their application in the textile industry (O. Iyun, K. Bello, O. Abayeh, A. Jauro, F. Shode, 2015).
Mechanism of Action
Target of Action
It’s known that cyanoacetamide derivatives, to which this compound belongs, are considered important precursors for heterocyclic synthesis . They are extensively used as reactants where the carbonyl and the cyano functions of these compounds enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .
Mode of Action
The compound interacts with its targets through a process known as cyanoacetylation . This involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .
Biochemical Pathways
It’s known that cyanoacetamide derivatives are utilized extensively in the synthesis of various organic heterocycles , suggesting that they may influence a wide range of biochemical pathways.
Pharmacokinetics
The compound’s molecular weight of 25229 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
Many derivatives of cyanoacetamide have been reported to exhibit diverse biological activities , suggesting that this compound may also have significant biological effects.
Future Directions
While specific future directions for Ethyl 2-[(cyanoacetyl)amino]-5-methylthiophene-3-carboxylate are not available, it’s worth noting that cyanoacetamide-N-derivatives, including this compound, are considered important precursors for heterocyclic synthesis . They have potential in evolving better chemotherapeutic agents , suggesting a promising future in the field of medicinal chemistry.
Properties
IUPAC Name |
ethyl 2-[(2-cyanoacetyl)amino]-5-methylthiophene-3-carboxylate |
Source
|
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-3-16-11(15)8-6-7(2)17-10(8)13-9(14)4-5-12/h6H,3-4H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQKKDUFMJNSDAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1)C)NC(=O)CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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